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Compound of Interest

Compound Name: 2-(4-oxocyclohexyl)acetic Acid

Cat. No.: B1311175

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(4-oxocyclohexyl)acetic acid, a
valuable building block in medicinal chemistry and organic synthesis. The document details its
chemical and physical properties, commercial availability, and provides a plausible synthetic
route. While direct biological data for this specific compound is limited in publicly available
literature, this guide will also touch upon the broader context of cyclohexanone derivatives in
drug discovery.

Chemical and Physical Properties

2-(4-oxocyclohexyl)acetic acid is a saturated carbocyclic compound containing a ketone and
a carboxylic acid functional group. These functionalities make it a versatile intermediate for a
variety of chemical transformations.
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Property Value Source
Molecular Formula CsH1203 [1]
Molecular Weight 156.18 g/mol [1]
CAS Number 52263-23-7 [1]
EC Number 874-026-3 [1]
PubChem CID 9920438 [1]

InChl=1S/C8H1203/c9-7-3-1-

InChl 6(2-4-7)5-8(10)11/h6H,1-5H2,  [1]
(H,10,11)

Purity >98% [1]

Storage Store at 2-8°C; Desiccated

Commercial Suppliers

2-(4-oxocyclohexyl)acetic acid is available from various chemical suppliers. The following
table summarizes offerings from a representative supplier.

] ] Available
Supplier Product Code Purity .
Quantities
LabSolutions 0589355 98% 250mg, 1g, 59
Synthesis

A plausible and common method for the preparation of 2-(4-oxocyclohexyl)acetic acid is the
hydrolysis of its corresponding methyl ester, methyl 2-(4-oxocyclohexyl)acetate. This precursor
is commercially available.

Experimental Protocol: Hydrolysis of Methyl 2-(4-
oxocyclohexyl)acetate
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This protocol is a generalized procedure for the hydrolysis of an ester to a carboxylic acid and
should be adapted and optimized for specific laboratory conditions.

Materials:

¢ Methyl 2-(4-oxocyclohexyl)acetate

e Aqueous solution of a strong base (e.g., Sodium Hydroxide or Potassium Hydroxide)

e An organic co-solvent (e.g., Methanol or Tetrahydrofuran) to aid solubility

e Aqueous solution of a strong acid (e.g., Hydrochloric Acid) for neutralization

» Organic solvent for extraction (e.g., Ethyl acetate or Dichloromethane)

e Anhydrous sodium sulfate or magnesium sulfate for drying

o Standard laboratory glassware and equipment for reflux, extraction, and solvent removal.
Procedure:

¢ Reaction Setup: In a round-bottom flask, dissolve methyl 2-(4-oxocyclohexyl)acetate in a
suitable organic solvent like methanol.

» Saponification: To the stirred solution, add an aqueous solution of a base (e.g., 1M NaOH) in
stoichiometric excess.

o Reflux: Heat the reaction mixture to reflux and monitor the reaction progress using a suitable
technique (e.g., Thin Layer Chromatography).

o Work-up: After the reaction is complete, cool the mixture to room temperature and remove
the organic solvent under reduced pressure.

 Acidification: Cool the remaining aqueous solution in an ice bath and acidify by the dropwise
addition of a strong acid (e.g., 1M HCI) until the pH is acidic. The product, 2-(4-
oxocyclohexyl)acetic acid, should precipitate out of the solution.
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o Extraction: Extract the aqueous layer multiple times with an organic solvent such as ethyl

acetate.

e Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate,
filter, and concentrate under reduced pressure to yield the crude product.

 Purification: The crude 2-(4-oxocyclohexyl)acetic acid can be further purified by

recrystallization or column chromatography.
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Synthetic Workflow: Ester Hydrolysis
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A generalized workflow for the synthesis of 2-(4-oxocyclohexyl)acetic acid.

Applications in Drug Discovery and Medicinal
Chemistry
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While specific biological activities for 2-(4-oxocyclohexyl)acetic acid are not extensively
documented in peer-reviewed literature, the cyclohexanone moiety is a common scaffold in
medicinal chemistry. Derivatives of cyclohexanone are explored for a range of biological
activities. The presence of both a ketone and a carboxylic acid group in 2-(4-
oxocyclohexyl)acetic acid makes it a valuable starting material for the synthesis of more
complex molecules with potential therapeutic applications.

The ketone can be subjected to reactions such as reduction, reductive amination, and aldol
condensation to introduce further diversity. The carboxylic acid can be converted to esters,
amides, or other functional groups, allowing for the exploration of a wide chemical space.

Safety Information

Based on available data, 2-(4-oxocyclohexyl)acetic acid should be handled with care in a
laboratory setting.

e GHS Pictogram: GHSO07 (Exclamation Mark)
¢ Signal Word: Warning
e Hazard Statements:

o H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

e Precautionary Statements:

[¢]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

o

P280: Wear protective gloves/protective clothing/eye protection/face protection.

o

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

[¢]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.
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Spectral Data

Detailed spectral data (NMR, IR, Mass Spectrometry) for 2-(4-oxocyclohexyl)acetic acid is
not readily available in public databases. However, data for its precursor, methyl 2-(4-
oxocyclohexyl)acetate, is available and can provide some insights. For instance, the GC-MS
data for the methyl ester is available on PubChem[2]. Researchers are advised to acquire and
interpret their own analytical data for 2-(4-oxocyclohexyl)acetic acid upon synthesis or
purchase.

Conclusion

2-(4-oxocyclohexyl)acetic acid is a commercially available and synthetically accessible
building block with potential applications in medicinal chemistry. Its bifunctional nature allows
for diverse chemical modifications, making it an attractive starting point for the synthesis of
novel compounds for drug discovery programs. While direct biological data is currently scarce,
the established importance of the cyclohexanone scaffold suggests that derivatives of this
compound could exhibit interesting pharmacological properties. Standard laboratory safety
precautions should be observed when handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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